Cas no 100513-95-9 (Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI))

Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI) structure
100513-95-9 structure
Product Name:Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI)
CAS No:100513-95-9
MF:C25H30O2S
MW:394.569506168365
CID:214334
PubChem ID:3035832
Update Time:2025-04-19

Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-4-ene-3,17-dione,4-(phenylthio)- (9CI)
    • (8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
    • 4-(phenylthio)-4-androstene-3,17,dione
    • 4-(phenylthio)-4-androstene-3,17-dione
    • 4-phenylthio-4-androstene-3,17-dione
    • 4-Ptad
    • AC1MI01X
    • Androst-4-ene-3,17-dione, 4-(phenylthio)-
    • SureCN1552259
    • 4-(Phenylsulfanyl)androst-4-ene-3,17-dione
    • SCHEMBL1552259
    • 100513-95-9
    • DTXSID40905565
    • CHEMBL3754241
    • Inchi: 1S/C25H30O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,17-19H,8-15H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1
    • InChI Key: CLKVUYDHWSHNGQ-BKCLIDBKSA-N
    • SMILES: S(C1C=CC=CC=1)C1C(CC[C@@]2(C)C=1CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@@H]12)=O)=O

Computed Properties

  • Exact Mass: 394.196651g/mol
  • Monoisotopic Mass: 394.196651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 394.6g/mol
  • XLogP3: 5
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 554.2°Cat760mmHg
  • Flash Point: 228.9°C
  • Refractive Index: 1.612
  • PSA: 59.44000
  • LogP: 6.20740
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